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Compound Name: Acetosyringone

Cat. No.: B1664989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetosyringone (4'-hydroxy-3',5'-dimethoxyacetophenone) is a naturally occurring phenolic

compound of significant interest in plant biology, microbiology, and biotechnology.[1][2] First

identified as a plant-derived signal molecule, it plays a crucial role in initiating the virulence

cascade of Agrobacterium tumefaciens, a bacterium widely utilized for genetic transformation of

plants.[1][3] This technical guide provides an in-depth analysis of the chemical properties of

acetosyringone and a detailed examination of its structure-activity relationship (SAR), offering

valuable insights for researchers in molecular biology, plant science, and the development of

novel agrochemicals or therapeutic agents.

Chemical Properties of Acetosyringone
Acetosyringone is a substituted acetophenone with a molecular formula of C₁₀H₁₂O₄ and a

molar mass of 196.20 g/mol .[1][4] Its chemical structure features a central benzene ring

substituted with a hydroxyl group, two methoxy groups, and an acetyl group.
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Property Value References

IUPAC Name
1-(4-hydroxy-3,5-

dimethoxyphenyl)ethanone
[1][4]

Synonyms

3',5'-Dimethoxy-4'-

hydroxyacetophenone,

Acetosyringenin

[5]

CAS Number 2478-38-8 [1][5]

Molecular Formula C₁₀H₁₂O₄ [1][5][6][7]

Molar Mass 196.202 g·mol⁻¹ [1]

Appearance
White to beige or yellow

crystalline powder
[6][7]

Melting Point 124-127 °C [6][7]

Boiling Point ~335 °C (rough estimate) [1][7]

pKa 8.19 ± 0.23 (Predicted) [7]

Solubility

    Water Slightly soluble to soluble [1][6][7]

    PBS (pH 7.2) ~0.5 mg/mL [5]

    Ethanol ~2 mg/mL [5]

    DMSO ≥ 100 mg/mL [8]

    Dimethylformamide (DMF) ~20 mg/mL [5]

    Chloroform Slightly soluble [7]

    Methanol Slightly soluble [6][7]

    Acetone Slightly soluble [6]

    Ether Slightly soluble [6]

UV/Vis (λmax) 214, 299 nm [5]
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Reactivity and Stability: Acetosyringone is stable under standard laboratory conditions but is

sensitive to high temperatures and should not be autoclaved with media.[9] It is a phenolic

compound and thus possesses antioxidant properties due to the hydroxyl group on the

aromatic ring. The acetyl group can undergo typical ketone reactions, and the aromatic ring can

be subject to electrophilic substitution, although the hydroxyl and methoxy groups are strongly

activating and will direct substitution to the ortho and para positions.

Structure-Activity Relationship (SAR) of
Acetosyringone
The biological activity of acetosyringone, particularly its ability to induce the virulence (vir)

genes of Agrobacterium tumefaciens, is highly dependent on its chemical structure. The SAR

has been investigated by studying the activity of various synthetic and naturally occurring

analogs. The key structural features for potent vir gene induction are the 4'-hydroxyl group, the

3'- and 5'-methoxy groups, and the 4'-acetyl group.
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Compound Structure
Relative vir Gene
Induction Activity
(%)

EC50 (µM)

Acetosyringone

1-(4-hydroxy-3,5-

dimethoxyphenyl)etha

none

100 ~10

Syringaldehyde

4-hydroxy-3,5-

dimethoxybenzaldehy

de

80-90 ~25

Sinapinic acid

(E)-3-(4-hydroxy-3,5-

dimethoxyphenyl)prop

-2-enoic acid

70-80 ~50

Acetovanillone

1-(4-hydroxy-3-

methoxyphenyl)ethan

one

10-20 >100

4'-

Hydroxyacetophenone

1-(4-

hydroxyphenyl)ethano

ne

<5 >200

Syringic acid

4-hydroxy-3,5-

dimethoxybenzoic

acid

<5 >200

α-

Hydroxyacetosyringon

e

2-hydroxy-1-(4-

hydroxy-3,5-

dimethoxyphenyl)etha

none

Active (qualitative) N/A

Note: The quantitative data in this table is compiled and estimated from multiple sources for

comparative purposes and may not reflect the exact values from a single study. Actual values

can vary depending on the experimental conditions and bacterial strain used.

The data indicates that the presence of both methoxy groups at the 3' and 5' positions is crucial

for high activity. Removal of one or both methoxy groups, as seen in acetovanillone and 4'-

hydroxyacetophenone respectively, leads to a significant decrease in activity. The acetyl group
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at the 4' position also appears to be important, although it can be replaced by other electron-

withdrawing groups like an aldehyde (syringaldehyde) or a propenoic acid (sinapic acid) with

some retention of activity. Replacement with a carboxyl group (syringic acid) abolishes activity.

Signaling Pathway of Acetosyringone in
Agrobacterium tumefaciens
Acetosyringone initiates the transfer of T-DNA from Agrobacterium to the plant cell by

activating a two-component regulatory system composed of the sensor kinase VirA and the

response regulator VirG.[10]

Periplasm

Inner Membrane

Cytoplasm

Acetosyringone VirA (Sensor Kinase)binds VirG (Response Regulator)Phosphotransfer VirG-P (Active) vir Genes
Activates Transcription

Virulence Proteins
Translation

Click to download full resolution via product page

Acetosyringone-mediated VirA/VirG signaling cascade.

The process begins with acetosyringone binding to the periplasmic domain of VirA, a

transmembrane sensor kinase.[10] This binding event triggers a conformational change in VirA,

leading to its autophosphorylation on a conserved histidine residue in the cytoplasm, utilizing

ATP as the phosphate donor. The phosphoryl group is then transferred to a conserved

aspartate residue on the response regulator, VirG.[11] Phosphorylated VirG (VirG-P) acts as a

transcriptional activator, binding to specific DNA sequences known as vir boxes located in the

promoter regions of the vir operons, thereby inducing the expression of virulence genes.[12]

The products of these genes, the Vir proteins, are responsible for the processing and transfer

of the T-DNA into the plant cell.

Experimental Protocols
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vir Gene Induction Assay using a GUS Reporter System
This protocol describes a method to quantify the induction of vir genes by acetosyringone or

its analogs using a reporter strain of Agrobacterium tumefaciens carrying a plasmid with a vir

gene promoter fused to the β-glucuronidase (gusA) gene.

Materials:

Agrobacterium tumefaciens strain (e.g., AGL1) harboring a vir-promoter-gusA fusion plasmid.

YEP medium (Yeast extract, Peptone, NaCl).

Induction medium (e.g., AB minimal medium) with a specific pH (e.g., 5.5).

Acetosyringone stock solution (e.g., 100 mM in DMSO).

Test compounds (acetosyringone analogs).

GUS extraction buffer.

4-Methylumbelliferyl-β-D-glucuronide (MUG) substrate.

Fluorometer.

Procedure:

Bacterial Culture Preparation:

Inoculate a single colony of the Agrobacterium reporter strain into 5 mL of YEP medium

with appropriate antibiotics and grow overnight at 28°C with shaking.

Inoculate 1 mL of the overnight culture into 50 mL of induction medium and grow to an

OD₆₀₀ of 0.4-0.6.

Induction:

Aliquot the bacterial culture into sterile tubes.
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Add acetosyringone or its analogs to the desired final concentrations. Include a no-

inducer control.

Incubate the cultures at 22-25°C for 6-8 hours with gentle shaking.

GUS Activity Assay:

Harvest the bacterial cells by centrifugation.

Resuspend the cell pellet in GUS extraction buffer and lyse the cells (e.g., by sonication or

freeze-thaw cycles).

Centrifuge to pellet cell debris and collect the supernatant containing the protein extract.

Determine the total protein concentration of the extract.

Add the protein extract to a reaction mixture containing MUG substrate.

Incubate at 37°C for a defined period.

Stop the reaction by adding a stop buffer (e.g., 0.2 M Na₂CO₃).

Measure the fluorescence of the product (4-methylumbelliferone) using a fluorometer with

an excitation wavelength of 365 nm and an emission wavelength of 455 nm.

Calculate GUS activity as pmol of MU per minute per mg of protein.
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Workflow for vir gene induction GUS assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1664989?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of α-Hydroxyacetosyringone
This protocol outlines a synthetic route to α-hydroxyacetosyringone, an active analog of

acetosyringone.

Materials:

Syringaldehyde

Benzyl chloride

Potassium carbonate

Dimethyl sulfoxide (DMSO)

Potassium tert-butoxide

Hydrochloric acid

Palladium on carbon (Pd/C)

Hydrogen gas

Standard organic solvents for extraction and chromatography.

Procedure:

Protection of the Hydroxyl Group: React syringaldehyde with benzyl chloride in the presence

of a base like potassium carbonate to protect the phenolic hydroxyl group as a benzyl ether,

yielding 4-O-benzyl-syringaldehyde.

Reaction with DMSO: Treat the protected aldehyde with a mixture of DMSO and a strong

base like potassium tert-butoxide. This reaction forms a β-hydroxysulfoxide intermediate.

Pummerer-type Rearrangement: Acidic workup of the intermediate with hydrochloric acid can

lead to a Pummerer-type rearrangement, ultimately yielding 4'-O-benzyl-α-

hydroxyacetosyringone.
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Deprotection: Remove the benzyl protecting group by catalytic hydrogenation using

palladium on carbon (Pd/C) as a catalyst under a hydrogen atmosphere to afford the final

product, α-hydroxyacetosyringone.

Purification: Purify the product at each step using appropriate techniques such as column

chromatography or recrystallization.

Conclusion
Acetosyringone remains a cornerstone molecule in plant biotechnology due to its potent and

specific activity in inducing Agrobacterium-mediated genetic transformation. A thorough

understanding of its chemical properties and structure-activity relationships is essential for

optimizing existing transformation protocols and for the rational design of new synthetic

analogs with potentially enhanced or modified activities. The experimental protocols provided in

this guide offer a starting point for researchers to quantitatively assess the activity of

acetosyringone and its derivatives, paving the way for further discoveries in plant-microbe

interactions and the development of novel biotechnological tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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